Cas no 1428365-45-0 (N-(1,2-oxazol-3-yl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide)

• Product Name: N-(1,2-oxazol-3-yl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide
• CAS No: 1428365-45-0
• MF: C₁₆H₂₀N₄O₃S
• MW: 348.420001983643
• CID: 6433102
• PubChem ID: 71787124
• Update Time: 2025-07-15

N-(1,2-oxazol-3-yl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-3-yl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide
• N'-(1,2-oxazol-3-yl)-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]oxamide
• N-(1,2-OXAZOL-3-YL)-N'-{2-[4-(THIOPHEN-2-YL)PIPERIDIN-1-YL]ETHYL}ETHANEDIAMIDE
• AKOS024535935
• VU0534816-1
• F6184-1125
• 1428365-45-0
• N1-(isoxazol-3-yl)-N2-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)oxalamide

• Inchi： 1S/C16H20N4O3S/c21-15(16(22)18-14-5-10-23-19-14)17-6-9-20-7-3-12(4-8-20)13-2-1-11-24-13/h1-2,5,10-12H,3-4,6-9H2,(H,17,21)(H,18,19,22)
• InChI Key： NBLDVJDLVYQYNB-UHFFFAOYSA-N
• SMILES： C(NCCN1CCC(C2SC=CC=2)CC1)(=O)C(NC1C=CON=1)=O

Computed Properties

• Exact Mass: 348.12561169g/mol
• Monoisotopic Mass: 348.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(1,2-oxazol-3-yl)-N'-{2-4-(thiophen-2-yl)piperidin-1-ylethyl}ethanediamide

N-(1,2-Oxazol-3-yl)-N'-{2-[4-(Thiophen-2-yl)piperidin-1-yl]ethyl}ethanediamide: A Comprehensive Overview

The compound with CAS No 1428365-45-0, known as N-(1,2-Oxazol-3-yl)-N'-{2-[4-(Thiophen-2-yl)piperidin-1-yl]ethyl}ethanediamide, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential biological activities. This compound is a derivative of ethanediamide, a class of compounds known for their versatility in medicinal chemistry applications. The molecule incorporates a 1,2-Oxazol ring and a thiophene moiety, both of which are known to contribute to various pharmacological properties.

Recent studies have highlighted the importance of heterocyclic compounds like oxazole and thiophene in drug discovery. The oxazole ring, a five-membered aromatic heterocycle containing one oxygen and one nitrogen atom, is often associated with anti-inflammatory and antioxidant activities. Similarly, the thiophene moiety, a five-membered aromatic ring with two sulfur atoms, is known for its potential in antitumor and antibacterial applications. The combination of these two heterocycles in the structure of N-(1,2-Oxazol-3-yl)-N'-{2-[4-(Thiophen-2-yl)piperidin-1-yl]ethyl}ethanediamide makes it a promising candidate for further exploration in therapeutic development.

The synthesis of this compound involves a multi-step process that includes the preparation of intermediate compounds such as 4-(thiophen-2-yl)piperidine and its subsequent coupling with ethanediamide derivatives. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for biological testing. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the compound's structure and purity.

Recent research has focused on evaluating the pharmacological properties of N-(1,2-Oxazol-3-yl)-N'-{2-[4-(Thiophen-2-y l)piperidin -1 - yl]ethyl}ethanediamide in various disease models. For instance, studies have demonstrated its potential as an anticancer agent by targeting specific signaling pathways involved in tumor growth and metastasis. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory properties by inhibiting key enzymes associated with inflammation.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways without causing significant cytotoxicity to normal cells. This selectivity is crucial for developing drugs with minimal side effects. Researchers have also explored its potential as a modulator of ion channels, which could open new avenues for treating neurological disorders such as epilepsy and chronic pain.

The incorporation of ethanediamide into the molecule provides additional functional groups that can be further modified to enhance its bioavailability and efficacy. For example, researchers have investigated the effects of substituting different groups at the ethanediamide position on the compound's pharmacokinetic properties. These studies have provided valuable insights into designing more effective drug candidates.

In terms of application, N-(1,2-Oxazol -3 - yl)-N '-{ 2 - [ 4 -(Thiophen - 2 - yl ) piperidin - 1 - yl ] ethyl } ethanediamide holds promise as a lead compound for developing novel therapeutics targeting various diseases. Its unique combination of heterocyclic moieties and functional groups makes it a versatile scaffold for further chemical modifications.

Despite its potential, further research is needed to fully understand the mechanism of action and long-term effects of this compound in vivo. Preclinical studies are currently underway to assess its safety profile and efficacy in animal models of disease.

In conclusion, N -(1 , 2 - Oxazol - 3 - yl ) - N '-{ 2 - [ 4 -( Thiophen - 2 - yl ) piperidin - 1 - yl ] ethyl } ethanediamide represents an exciting advancement in medicinal chemistry due to its unique structure and promising biological properties. As research continues to unfold, this compound has the potential to contribute significantly to the development of new therapeutic agents for treating a wide range of diseases.